ethyl 2-(piperazin-1-yl)benzoate dihydrochloride
Overview
Description
Ethyl 2-(piperazin-1-yl)benzoate dihydrochloride is a useful research compound. Its molecular formula is C13H20Cl2N2O2 and its molecular weight is 307.2. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for ethyl 2-(piperazin-1-yl)benzoate dihydrochloride involves the reaction of ethyl 2-aminobenzoate with piperazine in the presence of a suitable solvent and catalyst, followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": [ "Ethyl 2-aminobenzoate", "Piperazine", "Suitable solvent", "Catalyst", "Hydrochloric acid" ], "Reaction": [ "Dissolve ethyl 2-aminobenzoate and piperazine in a suitable solvent such as ethanol or methanol", "Add a suitable catalyst such as palladium on carbon or Raney nickel", "Heat the mixture under reflux for several hours to allow the reaction to proceed", "Cool the mixture and filter off any solid impurities", "Add hydrochloric acid to the filtrate to form the dihydrochloride salt", "Collect the solid product by filtration and wash with a suitable solvent such as diethyl ether", "Dry the product under vacuum to obtain ethyl 2-(piperazin-1-yl)benzoate dihydrochloride" ] } | |
CAS No. |
2731010-39-0 |
Molecular Formula |
C13H20Cl2N2O2 |
Molecular Weight |
307.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
